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Compound of Interest

Compound Name: 2,5-Dibromofuran

Cat. No.: B110504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

of 2,5-Dibromofuran, a key building block in organic synthesis. It includes a summary of

suppliers, their product specifications, and detailed experimental protocols for its synthesis and

quality control.

Commercial Availability
2,5-Dibromofuran is available from a range of chemical suppliers. The purity and price can

vary, and for larger quantities, a direct inquiry is often necessary. Below is a summary of some

commercial suppliers.
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Supplier
Product
Number

Purity
Available
Quantities

Price (USD)

Sigma-Aldrich CDS000239 Not specified 250 mg $77.90 - $154.00

Amerigo

Scientific
CBB1120922 Not specified 250 mg Inquiry

AChemBlock V144139 95% Inquiry Inquiry

Santa Cruz

Biotechnology
sc-254023 Not specified Inquiry Inquiry

Sunway Pharm

Ltd
CB18441 Not specified Inquiry Inquiry

ChemicalBook CB1844139 97% Inquiry Inquiry

Enamine ENA517163159 95% Inquiry Inquiry

Experimental Protocols
A common and efficient method for the synthesis of 2,5-Dibromofuran is the direct bromination

of furan.[1] The following protocols for synthesis and quality control are based on established

chemical literature.

Synthesis of 2,5-Dibromofuran via Direct Bromination of
Furan[1][2]
Principle: Furan reacts with two molar equivalents of bromine in N,N-dimethylformamide (DMF)

to yield 2,5-Dibromofuran.[2] Furan is an electron-rich heterocycle and readily undergoes

electrophilic substitution.[3] The reaction is typically carried out at low temperatures to control

its exothermicity and minimize the formation of polybrominated byproducts.

Materials:

Furan

Bromine
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N,N-dimethylformamide (DMF)

Sodium bicarbonate (aqueous solution)

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

furan (1.0 equivalent) in N,N-dimethylformamide (DMF).

Cool the solution to 0°C using an ice bath.

Slowly add a solution of bromine (2.0 equivalents) in DMF to the cooled furan solution via the

dropping funnel, maintaining the temperature at or below 5°C.

After the addition is complete, allow the reaction mixture to stir at 0°C for an additional hour.

Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate

until the evolution of gas ceases.

Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g.,

diethyl ether or dichloromethane).
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Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2,5-
Dibromofuran.

The crude product can be purified by vacuum distillation.

Common Impurities: The direct bromination of furan can lead to the formation of mono-

brominated furan (2-bromofuran) if the stoichiometry of bromine is insufficient, or tri- and tetra-

brominated furans if an excess of bromine is used.[4] Residual starting material (furan) may

also be present.

Quality Control of 2,5-Dibromofuran
1. Nuclear Magnetic Resonance (NMR) Spectroscopy[5]

Principle: ¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation and

purity assessment of 2,5-Dibromofuran. The chemical shifts and coupling constants of the

protons on the furan ring are characteristic of the substitution pattern.

Sample Preparation:

Dissolve 5-10 mg of the 2,5-Dibromofuran sample in approximately 0.6 mL of a deuterated

solvent (e.g., CDCl₃) in an NMR tube.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing

the chemical shifts.

¹H NMR Data Acquisition Parameters (example):

Spectrometer: 400 MHz

Pulse Sequence: Standard ¹H acquisition

Number of Scans: 16

Relaxation Delay: 2 seconds
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Acquisition Time: 2-3 seconds

Expected ¹H NMR Spectrum: The spectrum is expected to show a singlet for the two equivalent

protons at the 3- and 4-positions of the furan ring. The exact chemical shift will depend on the

solvent used but is typically in the aromatic region.

¹³C NMR Data Acquisition Parameters (example):

Spectrometer: 100 MHz

Pulse Sequence: Proton-decoupled ¹³C acquisition

Number of Scans: 1024 or more, depending on sample concentration

Relaxation Delay: 2 seconds

Expected ¹³C NMR Spectrum: The spectrum should show two distinct signals corresponding to

the carbon atoms of the furan ring.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS is a highly sensitive technique for separating and identifying volatile and

semi-volatile compounds. It can be used to determine the purity of 2,5-Dibromofuran and

identify any impurities.

Sample Preparation:

Prepare a dilute solution of the 2,5-Dibromofuran sample in a volatile organic solvent such

as dichloromethane or hexane.

GC-MS Parameters (example):

Gas Chromatograph: Equipped with a capillary column suitable for the analysis of

halogenated organic compounds (e.g., a non-polar or medium-polarity column).

Injector: Split/splitless injector, operated in split mode.
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Oven Temperature Program: A temperature gradient program should be used to ensure good

separation of the analyte from any potential impurities. A typical program might start at a low

temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 250°C).

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer: Operated in electron ionization (EI) mode.

Scan Range: A mass range of m/z 50-300 is typically sufficient to detect the molecular ion of

2,5-Dibromofuran (m/z 226) and its fragmentation pattern.
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Procurement and Quality Control Workflow for 2,5-Dibromofuran
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Caption: A flowchart illustrating the procurement and quality control process for 2,5-
Dibromofuran.

Synthetic Pathway of 2,5-Dibromofuran

Synthesis of 2,5-Dibromofuran

Furan

2,5-Dibromofuran

Electrophilic
Bromination

2 Br₂ DMF, 0°C

Click to download full resolution via product page

Caption: The direct bromination of furan to yield 2,5-Dibromofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,5-Dibromofuran [ch.imperial.ac.uk]

2. Cas 584-12-3,2-Bromofuran | lookchem [lookchem.com]

3. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in
Pearson+ [pearson.com]

4. researchgate.net [researchgate.net]

5. benchchem.com [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b110504?utm_src=pdf-body
https://www.benchchem.com/product/b110504?utm_src=pdf-body
https://www.benchchem.com/product/b110504?utm_src=pdf-body
https://www.benchchem.com/product/b110504?utm_src=pdf-body-img
https://www.benchchem.com/product/b110504?utm_src=pdf-body
https://www.benchchem.com/product/b110504?utm_src=pdf-custom-synthesis
https://www.ch.imperial.ac.uk/ectoc/echet96/papers/079/25dibr.htm
https://www.lookchem.com/casno584-12-3.html
https://www.pearson.com/channels/organic-chemistry/asset/1752805e/furan-undergoes-electrophilic-aromatic-substitution-more-readily-than-benzene-mi
https://www.pearson.com/channels/organic-chemistry/asset/1752805e/furan-undergoes-electrophilic-aromatic-substitution-more-readily-than-benzene-mi
https://www.researchgate.net/publication/325452434_Furan-Site_Bromination_and_Transformations_of_Fraxinellone_as_Insecticidal_Agents_Against_Mythimna_separata_Walker
https://www.benchchem.com/pdf/Unveiling_the_Spectroscopic_Signature_of_2_4_Dibromofuran_An_In_depth_NMR_Analysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 2,5-
Dibromofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110504#commercial-suppliers-of-2-5-dibromofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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